molecular formula C10H19Cl3O2 B8297401 Trifan

Trifan

Cat. No.: B8297401
M. Wt: 277.6 g/mol
InChI Key: JZYZLJUJHCXACB-UHFFFAOYSA-N
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Description

Trifan is a useful research compound. Its molecular formula is C10H19Cl3O2 and its molecular weight is 277.6 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H19Cl3O2

Molecular Weight

277.6 g/mol

IUPAC Name

1-(1-butoxy-2,2,2-trichloroethoxy)butane

InChI

InChI=1S/C10H19Cl3O2/c1-3-5-7-14-9(10(11,12)13)15-8-6-4-2/h9H,3-8H2,1-2H3

InChI Key

JZYZLJUJHCXACB-UHFFFAOYSA-N

Canonical SMILES

CCCCOC(C(Cl)(Cl)Cl)OCCCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into an apparatus supplied with a Dean-Stark water separator 7 g of chloral hydrate, 10 g of butyl alcohol, 0.1 g of 4-methyl-benzene-sulphonic acid and 50 ml of benzene are weighed. The mixture is heated on a water-bath and the water separation is continued for 10 hours. The benzene is washed with water and sodium hydrogen carbonate, then distilled off and the product is vacuum distilled.
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